Cas no 2002257-09-0 (2-(9H-fluoren-9-ylmethoxycarbonyl)-4-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid)

• Product name: 2-(9H-fluoren-9-ylmethoxycarbonyl)-4-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• CAS No: 2002257-09-0
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 5290267

2-(9H-fluoren-9-ylmethoxycarbonyl)-4-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.1]hexane-1,2-dicarboxylic acid, 4-methyl-, 2-(9H-fluoren-9-ylmethyl) ester
• 2-(9H-fluoren-9-ylmethoxycarbonyl)-4-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

• Inchi： 1S/C22H21NO4/c1-21-11-22(12-21,19(24)25)23(13-21)20(26)27-10-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18H,10-13H2,1H3,(H,24,25)
• InChI Key： CKOVLYIWQWFXDG-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC(C)(C1)CN2C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on 2-(9H-fluoren-9-ylmethoxycarbonyl)-4-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

Comprehensive Overview of 2-(9H-fluoren-9-ylmethoxycarbonyl)-4-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2002257-09-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-(9H-fluoren-9-ylmethoxycarbonyl)-4-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2002257-09-0) has emerged as a compound of significant interest. This bicyclic derivative, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and medicinal chemistry. Its unique azabicyclo[2.1.1]hexane scaffold offers structural rigidity, making it valuable for designing novel bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly for targeting protein-protein interactions and enzyme inhibition.

The Fmoc-protected moiety in this compound enhances solubility and stability during solid-phase peptide synthesis (SPPS), addressing common challenges in peptide manufacturing. With the growing demand for peptide-based therapeutics—driven by advancements in oncology, metabolic disorders, and neurodegenerative diseases—CAS No. 2002257-09-0 has gained traction as a key building block. Its 4-methyl substitution further modulates steric and electronic properties, enabling fine-tuning of pharmacokinetic profiles. Recent studies highlight its potential in creating constrained peptidomimetics, a hot topic in AI-driven drug design and computational chemistry.

From an industrial perspective, scalability and purity are critical for 2-(9H-fluoren-9-ylmethoxycarbonyl)-4-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid. Manufacturers emphasize GMP-compliant synthesis to meet regulatory standards, especially for APIs and intermediates. Analytical techniques like HPLC and LC-MS are employed to ensure batch consistency, a concern frequently raised in pharma forums and research publications. The compound’s stability under acidic and basic conditions also makes it suitable for diverse coupling reactions, a feature often searched by synthetic chemists optimizing reaction conditions.

Environmental and sustainability considerations are increasingly shaping chemical research. The synthesis of CAS No. 2002257-09-0 has been evaluated for green chemistry metrics, such as atom economy and waste reduction. This aligns with global trends toward eco-friendly synthesis and circular economy practices. Additionally, its role in high-throughput screening libraries underscores its relevance in modern drug discovery pipelines, where speed and efficiency are paramount.

In summary, 2-(9H-fluoren-9-ylmethoxycarbonyl)-4-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid represents a versatile tool for chemists exploring peptide therapeutics and small-molecule modulators. Its combination of structural novelty and functional adaptability positions it at the forefront of innovative drug development, resonating with both academic and industrial research priorities.